Cas no 53219-90-2 (Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI))

• Product Name: Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI)
• CAS No: 53219-90-2
• MF: C₁₁H₁₈Br₂O₄
• MW: 374.066222667694
• CID: 368540
• PubChem ID: 104445
• Update Time: 2025-04-19

Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-bromo-, 1,5-pentanediyl ester (9CI)
• 5-(3-bromopropanoyloxy)pentyl 3-bromopropanoate
• pentane-1,5-diyl bis(3-bromopropionate)
• pentane-1,5-diyl bis(3-bromopropanoate)
• DTXSID10201304
• 53219-90-2
• NS00032682
• EINECS 258-433-8

• Inchi： 1S/C11H18Br2O4/c12-6-4-10(14)16-8-2-1-3-9-17-11(15)5-7-13/h1-9H2
• InChI Key： XFUTVHAXMLALRL-UHFFFAOYSA-N
• SMILES： BrCCC(=O)OCCCCCOC(CCBr)=O

Computed Properties

• Exact Mass: 371.95714
• Monoisotopic Mass: 371.95718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives